Cas no 84496-85-5 (Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)-)

Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)- structure
84496-85-5 structure
Product Name:Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)-
CAS No:84496-85-5
MF:C10H10Cl2O3
MW:249.090601444244
CID:667073
PubChem ID:13366966
Update Time:2025-04-19

Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dichloro-3-methylphenoxy)propanoic acid
    • Clomeprop Metabolite B Standard
    • Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)-
    • (r,s)-methyl-2-(2,4-dichlorophenoxy) propanoic acid
    • PCKKAQFQKHNBJH-UHFFFAOYSA-N
    • 84496-85-5
    • 2-(2,4-dichloro-3-methylphenoxy)-propionic acid
    • DTXSID70538481
    • Propionic acid, 2-(2,4-dichloro-m-tolyloxy)- (6CI); 2-(2,4-Dichloro-3-methylphenoxy)propanoic acid; 2-(2,4-Dichloro-3-methylphenoxy)propionic acid; DMPA
    • SCHEMBL10615826
    • Clomeprop (free acid) 100 microg/mL in Acetonitrile
    • Clomeprop (free acid)
    • Inchi: 1S/C10H10Cl2O3/c1-5-7(11)3-4-8(9(5)12)15-6(2)10(13)14/h3-4,6H,1-2H3,(H,13,14)
    • InChI Key: PCKKAQFQKHNBJH-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=C(C=CC=1OC(C(=O)O)C)Cl

Computed Properties

  • Exact Mass: 248.0006996g/mol
  • Monoisotopic Mass: 248.0006996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5Ų

Propanoic acid, 2-(2,4-dichloro-3-methylphenoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
JDA49685-10 mg
Clomeprop (free acid)
84496-85-5
10mg
$85.00 2023-01-04
Biosynth
JDA49685-25 mg
Clomeprop (free acid)
84496-85-5
25mg
$159.50 2023-01-04
Biosynth
JDA49685-50 mg
Clomeprop (free acid)
84496-85-5
50mg
$255.00 2023-01-04
Biosynth
JDA49685-100 mg
Clomeprop (free acid)
84496-85-5
100MG
$408.00 2023-01-04
Biosynth
JDA49685-250 mg
Clomeprop (free acid)
84496-85-5
250MG
$765.00 2023-01-04
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd